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Compound of Interest

Compound Name: Piperitol

Cat. No.: B1152629 Get Quote

For immediate reference, Piperitol should be treated as a hazardous chemical waste. The

disposal protocol is contingent upon local regulations and the policies of your institution's

Environmental Health & Safety (EHS) department. Due to the absence of a specific Safety

Data Sheet (SDS) for pure Piperitol, a conservative approach to its disposal is necessary,

leveraging established procedures for analogous chemical structures. This guide provides a

comprehensive framework for the safe handling and disposal of Piperitol.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Piperitol is provided below. This

data should be used to inform safe handling and disposal procedures.
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Property Value

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol

Appearance White to pale amber crystals

Odor Herbal

Melting Point 96.00 to 97.00 °C @ 760.00 mm Hg[1][2]

Boiling Point 230.00 to 232.00 °C @ 760.00 mm Hg[1][2]

Flash Point 193.00 °F (89.44 °C)[1][3]

Solubility Soluble in alcohol; Insoluble in water.[1][3]

Experimental Protocols for Disposal
The following procedures are based on general best practices for the disposal of hazardous

laboratory chemicals.

1. Personal Protective Equipment (PPE): Before handling Piperitol, ensure the following PPE

is worn:

NIOSH-approved respirator

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

Lab coat

2. Spill Cleanup: In the event of a spill:

Evacuate and ventilate the area.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand).

Place the absorbent material into a sealed, labeled container for hazardous waste.
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For large spills, contact your institution's EHS department immediately.

3. Disposal Procedure:

Do not dispose of Piperitol down the drain or in regular trash.

Collect all Piperitol waste in a dedicated, clearly labeled, and sealed container. The

container must be compatible with the chemical.

The label should include:

"Hazardous Waste"

"Piperitol"

The approximate concentration and quantity

The date accumulation started

The name of the principal investigator and laboratory location

Store the waste container in a designated hazardous waste accumulation area within the

laboratory. This area should be cool, dry, and well-ventilated.

Arrange for pickup and disposal by your institution's EHS department or a licensed chemical

waste disposal contractor.

Logical Workflow for Piperitol Disposal
The following diagram outlines the decision-making process for the proper disposal of

Piperitol.
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Start: Piperitol Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Contamination Level

Is there a spill?

Small Spill:
Absorb with inert material

Yes (small)

Large Spill:
Contact EHS Immediately

Yes (large)

Collect waste in a
labeled, sealed container

No

End: Proper Disposal

Store in designated
hazardous waste area

Request pickup by EHS
or licensed contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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